Cas no 896362-79-1 (2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 896362-79-1
• MF: C₁₉H₁₉N₃O₇S
• MW: 433.43506360054
• CID: 6438268
• Update Time: 2025-06-08

2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 2-(methylsulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C19H19N3O7S/c1-26-13-9-11(10-14(27-2)16(13)28-3)18-21-22-19(29-18)20-17(23)12-7-5-6-8-15(12)30(4,24)25/h5-10H,1-4H3,(H,20,22,23)
• InChI Key： GODVAFUCSCVKBC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=C(OC)C(OC)=C2)O1)(=O)C1=CC=CC=C1S(C)(=O)=O

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• pka: 9.54±0.70(Predicted)

Additional information on 2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 896362-79-1)

2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamide derivatives, which are well-documented for their pharmacological properties. The presence of a 1,3,4-oxadiazole core and a 3,4,5-trimethoxyphenyl substituent in its molecular structure contributes to its distinctive chemical and biological profile. The methanesulfonyl group further enhances its functional diversity, making it a promising candidate for further investigation in drug discovery and development.

The chemical formula of this compound can be represented as C₁₇H₁₇NO₆S, reflecting its complex composition. The molecular weight is approximately 365.39 g/mol, which places it within a size range that is commonly explored in medicinal chemistry for drug-like properties. The synthesis of such intricate molecules often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection to achieve high yields and purity.

In recent years, there has been growing interest in oxadiazole-containing compounds due to their reported bioactivities. Oxadiazoles are heterocyclic structures that exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of an oxadiazole ring into the benzamide scaffold of 2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide not only enhances its molecular complexity but also potentially extends its biological spectrum. This makes the compound an attractive subject for structure-activity relationship (SAR) studies.

The 3,4,5-trimethoxyphenyl group is another critical feature of this molecule. Substituents with methoxy groups at specific positions on an aromatic ring are known to influence the electronic properties and binding affinity of a molecule. In the context of drug design, such substituents can modulate the solubility, metabolic stability, and target interaction of a compound. The trimethoxyphenyl moiety in this case may contribute to the compound's ability to interact with biological targets in a specific manner.

One of the most compelling aspects of 2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is its potential application in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the development of novel compounds that can overcome existing limitations of therapeutic agents. The unique structural features of this molecule position it as a candidate for further exploration in various therapeutic areas. For instance, its combination of an oxadiazole core and methanesulfonyl group suggests possible applications in anti-inflammatory or anticancer therapies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies can simulate the interaction between 2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide and potential biological targets such as enzymes or receptors. These studies have shown that the compound may have binding affinities comparable to known active pharmaceutical ingredients (APIs), making it a promising lead for further optimization.

The synthesis and characterization of this compound have been subjects of several scientific investigations. Researchers have explored different synthetic routes to maximize yield and minimize by-products. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the final product. These analytical methods are essential for ensuring that the synthesized compound matches its intended molecular structure before proceeding with biological testing.

In conclusion,2-methanesulfonyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential bioactivities. Its unique combination of functional groups makes it a versatile tool for drug discovery efforts aimed at developing new therapeutic agents. As research continues to uncover new applications for this compound and similar derivatives,2-methanesulfonyl-N-5-(3,4，